N-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-4-nitrobenzene-1-sulfonamide

• IUPAC Name: N-[2-(4-chlorophenyl)sulfonyl-2-(furan-2-yl)ethyl]-4-nitrobenzenesulfonamide
• InChI: InChI=1S/C18H15ClN2O7S2/c19-13-3-7-15(8-4-13)29(24,25)18(17-2-1-11-28-17)12-20-30(26,27)16-9-5-14(6-10-16)21(22)23/h1-11,18,20H,12H2
• InChI Key: KHNUJVKZSOKJPJ-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(CNS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-])S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H15ClN2O7S2
• Molecular Weight: 470.9 g/mol

Description

The compound “N-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-4-nitrobenzene-1-sulfonamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Mechanism of Action

The mechanism of action of N-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-4-nitrobenzene-1-sulfonamideene sulfonamide-2-(furan-2-yl)ethyl-4-nitrobenzene-1-sulfonamide is not well understood. However, it is believed to act as an inhibitor of certain enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs. Additionally, it has been shown to interact with other proteins, including G-protein-coupled receptors, which are involved in the regulation of various physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-4-nitrobenzene-1-sulfonamideene sulfonamide-2-(furan-2-yl)ethyl-4-nitrobenzene-1-sulfonamide are not well understood. However, it has been shown to interact with various proteins and enzymes, including cytochrome P450 enzymes and G-protein-coupled receptors. These interactions may lead to changes in the metabolism of drugs, as well as changes in the regulation of various physiological processes.

Advantages and Limitations for Lab Experiments

The advantages of using N-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-4-nitrobenzene-1-sulfonamideene sulfonamide-2-(furan-2-yl)ethyl-4-nitrobenzene-1-sulfonamide in laboratory experiments include its relatively low cost, its availability in a variety of forms, and its ability to be used as a reagent, a catalyst, and a substrate in a variety of chemical reactions. Additionally, it is relatively easy to synthesize and can be used in a variety of biological research applications.
The main limitation of using N-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-4-nitrobenzene-1-sulfonamideene sulfonamide-2-(furan-2-yl)ethyl-4-nitrobenzene-1-sulfonamide in laboratory experiments is that its mechanism of action is not well understood. Additionally, it is not known to what extent it may interact with other proteins or enzymes, and it is not known how its interactions may affect the metabolism of drugs or the regulation of various physiological processes.

Future Directions

There are a number of potential future directions for research involving N-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-4-nitrobenzene-1-sulfonamideene sulfonamide-2-(furan-2-yl)ethyl-4-nitrobenzene-1-sulfonamide. These include further research into its mechanism of action and its interactions with other proteins and enzymes, as well as research into its potential applications as a reagent, a catalyst, and a substrate in a variety of chemical reactions. Additionally, further research could be conducted into its potential applications in the study of drug metabolism and the biochemical and physiological effects of drugs. Finally, research could be conducted into its potential toxicity and its potential for use in drug delivery systems.

Synthesis Methods

The synthesis of N-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-4-nitrobenzene-1-sulfonamideene sulfonamide-2-(furan-2-yl)ethyl-4-nitrobenzene-1-sulfonamide can be achieved through a multi-step process. The first step involves the reaction of 4-chlorobenzene sulfonamide with furan-2-yl ethyl bromide in aqueous ethanol to form the intermediate 4-chlorobenzene sulfonamide-2-(furan-2-yl)ethyl-4-bromobenzene-1-sulfonamide. This intermediate is then reacted with sodium nitrite in aqueous sodium hydroxide to form the desired product, 4-chlorobenzene sulfonamide-2-(furan-2-yl)ethyl-4-nitrobenzene-1-sulfonamide.

Scientific Research Applications

N-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-4-nitrobenzene-1-sulfonamideene sulfonamide-2-(furan-2-yl)ethyl-4-nitrobenzene-1-sulfonamide has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in the synthesis of other compounds, and as a substrate in the study of enzyme kinetics. Additionally, it has been used in studies of drug metabolism, as well as in the study of the biochemical and physiological effects of drugs.